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Compound of Interest

Compound Name: Perrhenate

Cat. No.: B1197882

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and synthesis
methodologies of perrhenic acid (HReOa4). The information is curated for professionals in
research and development who require detailed, factual data and standardized protocols.

Core Properties of Perrhenic Acid

Perrhenic acid is a strong acid of rhenium in the +7 oxidation state. It is most commonly
available as an aqueous solution, though solid forms can be isolated. The properties of
perrhenic acid are summarized in the tables below, providing a clear comparison of its physical
and chemical characteristics.

Physicochemical Properties
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Property Value Source(s)

) HReOa4 (gaseous)[1],
Chemical Formula i [1]
Re207(H20)2 (solid)[1]

Molar Mass 251.21 g/mol [1]

Colorless to pale yellow liquid
Appearance (aqueous solution)[2], Pale [11[2]

yellow solid[1]

Solubility Soluble in water [1]
Acidity (pKa) -1.25 [1]
Boiling Point Sublimes [1]

Properties of Aqueous Solutions

Concentration (% Re) Density (g/mL at 25 °C) Source(s)
40% 1.80
60% 2.70
75-80% (wt. % in H20) 2.16

Synthesis of Perrhenic Acid

The synthesis of perrhenic acid can be achieved through several routes, ranging from direct
oxidation of rhenium metal to more complex industrial processes involving ion exchange and
solvent extraction for purification and concentration. The choice of method often depends on
the desired purity and scale of production.

Synthesis Workflow
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Precursor Materials Synthesis & Purification Methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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